Cas no 1909309-55-2 (2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1909309-55-2
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• MDL: MFCD29054920
• CID: 4628618
• PubChem ID: 121553070
• Update Time: 2025-09-21

2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-(2-methyl-1,3-dioxolan-2-yl)-

• MDL： MFCD29054920
• Inchi： 1S/C8H9NO4S/c1-8(12-2-3-13-8)7-9-4-5(14-7)6(10)11/h4H,2-3H2,1H3,(H,10,11)
• InChI Key： JCQYKYMSPOLQOP-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1C1(C)OCCO1

Additional information on 2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole-5-carboxylic acid

Introduction to 2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 1909309-55-2)

2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole-5-carboxylic acid, identified by its CAS number 1909309-55-2, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities and therapeutic potential. The presence of both a methyl-substituted 1,3-dioxolane moiety and a thiazole ring in its molecular structure imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The thiazole core is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. Its five-membered ring consists of sulfur and nitrogen atoms, which contribute to its aromaticity and electronic properties. In 2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole-5-carboxylic acid, the methyl-substituted 1,3-dioxolane group serves as an important functional handle, enhancing solubility and facilitating further derivatization. This dual functionality makes the compound an attractive intermediate for synthesizing more complex molecules with tailored biological activities.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole-5-carboxylic acid, leveraging modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry. These approaches have not only improved yield but also allowed for the introduction of diverse substituents at strategic positions within the molecule. Such synthetic flexibility is crucial for exploring novel derivatives with enhanced pharmacological profiles.

The pharmacological potential of thiazole derivatives has been extensively studied over the past few decades. Compounds containing this motif have shown promise in various therapeutic areas, including antimicrobial, antiviral, anti-inflammatory, and anticancer applications. The unique electronic distribution within the thiazole ring allows it to engage in multiple modes of interaction with biological targets, including hydrogen bonding, π-stacking, and electrostatic interactions. This versatility has spurred interest in developing new analogs of thiazole-based compounds for addressing unmet medical needs.

In particular, the incorporation of a methyl-substituted 1,3-dioxolane group into the thiazole framework may confer additional advantages in terms of metabolic stability and bioavailability. The dioxolane ring is known to enhance lipophilicity while maintaining good solubility characteristics, which is critical for drug-like properties. Furthermore, the carboxylic acid functionality at the 5-position provides an acidic proton that can be exploited for prodrug design or covalent binding studies.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing thiazole derivatives for therapeutic use. Computational modeling and high-throughput screening have been instrumental in identifying key structural features that modulate biological activity. For instance, modifications around the methyl-substituted 1,3-dioxolan-2-yl moiety have been shown to influence binding affinity to target proteins. Such insights are crucial for designing next-generation compounds with improved efficacy and reduced side effects.

The synthesis of 2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole-5-carboxylic acid has also been explored as part of larger synthetic strategies targeting natural product-inspired scaffolds. Biologically active molecules derived from thiazole often exhibit complex architectures that are challenging to synthesize but offer significant therapeutic value. By using this compound as a building block, chemists can construct more elaborate structures while retaining key pharmacophoric elements.

Moreover, green chemistry principles have influenced modern synthetic approaches to thiazole derivatives. Catalytic methods that minimize waste and energy consumption are increasingly preferred over traditional multi-step syntheses. Such environmentally conscious practices align with broader efforts in pharmaceutical research to develop sustainable processes that reduce the ecological footprint of drug production.

The biological evaluation of 2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole-5-carboxylic acid has revealed intriguing activities in preclinical models. Initial studies suggest potential applications in modulating inflammatory pathways by interacting with enzymes such as cyclooxygenases or lipoxygenases. Additionally, its ability to cross cell membranes may make it suitable for delivering bioactive molecules into target tissues. These findings underscore its significance as a lead compound or intermediate in drug development pipelines.

In conclusion, 2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 1909309-55-2) represents a structurally fascinating molecule with considerable potential in pharmaceutical research. Its unique combination of a thiazole core, a methyl-substituted 1,3-dioxolane group,and a carboxylic acid functionality makes it a versatile scaffold for medicinal chemists seeking to develop novel therapeutics. As synthetic methodologies continue to evolve and computational tools provide deeper insights into structure-biology relationships,this compound is poised to play an important role in future drug discovery efforts.